Cas no 1339016-11-3 (1-(3-methoxybenzoyl)azetidin-3-amine)

• Product Name: 1-(3-methoxybenzoyl)azetidin-3-amine
• CAS No: 1339016-11-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5573324
• Update Time: 2025-06-14

1-(3-methoxybenzoyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-azetidinyl)(3-methoxyphenyl)-
• 1-(3-methoxybenzoyl)azetidin-3-amine

• Inchi： 1S/C11H14N2O2/c1-15-10-4-2-3-8(5-10)11(14)13-6-9(12)7-13/h2-5,9H,6-7,12H2,1H3
• InChI Key： UFDAMYMDQJIRGV-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C1)(C1=CC=CC(OC)=C1)=O

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 379.8±37.0 °C(Predicted)
• pka: 7.11±0.20(Predicted)

Additional information on 1-(3-methoxybenzoyl)azetidin-3-amine

Recent Advances in the Study of 1-(3-Methoxybenzoyl)azetidin-3-amine (CAS: 1339016-11-3)

The compound 1-(3-methoxybenzoyl)azetidin-3-amine (CAS: 1339016-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its azetidine core and methoxybenzoyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological targets. This research briefing provides a comprehensive overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(3-methoxybenzoyl)azetidin-3-amine, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a catalytic asymmetric approach, resulting in higher enantiomeric purity and reduced byproduct formation. This advancement is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.

In terms of biological activity, 1-(3-methoxybenzoyl)azetidin-3-amine has shown promising results as a modulator of specific neurotransmitter receptors. Preliminary in vitro assays indicate that the compound exhibits high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Further mechanistic studies are underway to delineate its exact mode of action and selectivity profile.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(3-methoxybenzoyl)azetidin-3-amine inhibits key pro-inflammatory cytokines in macrophage cell lines. These findings open new avenues for exploring its use in autoimmune and chronic inflammatory conditions, although additional in vivo studies are needed to validate these effects.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-methoxybenzoyl)azetidin-3-amine. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the compound's progression through the drug development pipeline.

In conclusion, 1-(3-methoxybenzoyl)azetidin-3-amine represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and refine its synthetic accessibility. As the scientific community gains a deeper understanding of this compound, it is poised to make meaningful contributions to the treatment of various diseases, underscoring the importance of sustained investment in its study.